Cas no 1361738-45-5 (Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361738-45-5
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4798400
• Update Time: 2025-06-07

Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)8-4-7(5-15)16-9(6(8)2)19-11(12,13)14/h4H,3,5,15H2,1-2H3
• InChI Key： MUUOHMMVNWEDLL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(C(=O)OCC)=CC(CN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361738-45-5): A Comprehensive Overview

Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1361738-45-5, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and medicinal chemistry. The compound's molecular structure, characterized by a pyridine core substituted with various functional groups, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The< strong>Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate molecule incorporates several key functional groups, including an amino methyl group, a methyl group, and a trifluoromethoxy group, which contribute to its distinct chemical properties. These substituents not only influence the compound's solubility and reactivity but also play a crucial role in determining its biological interactions. The presence of the< strong>trifluoromethoxy group, in particular, is noteworthy as it is frequently employed in pharmaceuticals to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their diverse pharmacological properties. Pyridines are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The< strong>Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate, with its complex substitution pattern, represents a promising lead compound that could be further optimized for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The< strong>aminomethyl group provides a site for further functionalization, allowing chemists to attach additional pharmacophores or modify existing ones. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can be systematically explored to enhance biological activity.

The< strong>Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate has been the subject of several recent studies aimed at elucidating its chemical behavior and potential biological effects. Researchers have been particularly interested in its interactions with enzymes and receptors relevant to various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable candidate for further investigation.

The synthesis of< strong>Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate structures. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired pyridine framework.

In addition to its potential therapeutic applications, the< strong>Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate may also find utility in materials science and industrial applications. Its unique electronic properties make it a candidate for use in organic electronics or as an intermediate in the production of specialty chemicals. As research continues to uncover new possibilities for this compound, its importance is likely to grow within both academic and industrial settings.

The future prospects for< strong>Ethyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate are bright, with ongoing studies aimed at expanding its chemical space and exploring new synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the development of novel derivatives with enhanced properties. As our understanding of this compound grows, so too will its potential contributions to science and medicine.